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Compound of Interest

Cyanine3 DBCO
Compound Name:

hexafluorophosphate
Cat. No.: B13923864

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the successful conjugation of
Cyanine3 (Cy3) DBCO to azide-modified biomolecules. The protocols outlined below are
intended for research purposes and are applicable to a wide range of biomolecules including
proteins, peptides, and nucleic acids.

Introduction to Cyanine3 DBCO and Copper-Free
Click Chemistry

Cyanine3 DBCO is a fluorescent labeling reagent that incorporates the bright and photostable
Cy3 fluorophore.[1][2] It is functionalized with a dibenzocyclooctyne (DBCO) group, which
enables covalent labeling of azide-containing molecules through a copper-free click chemistry
reaction known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][3][4] This
bioorthogonal reaction is highly specific and efficient, proceeding rapidly at room temperature in
aqueous buffers without the need for a cytotoxic copper catalyst, making it ideal for labeling
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sensitive biological samples and for in vivo applications.[3][5][6] The resulting triazole linkage is

highly stable, ensuring a permanent fluorescent label on the target molecule.[2][3]

Quantitative Data Summary

The following tables summarize the key spectral and physical properties of Cyanine3 DBCO

and provide recommended starting conditions for conjugation reactions.

Table 1: Physicochemical and Spectral Properties of Cyanine3 DBCO

Property Value Reference
Molecular Formula Cs1H57N40O2 [7]
) ~758 g/mol (non-sulfonated) to
Molecular Weight [1][7]
983.18 g/mol (sulfonated)
Excitation Maximum (Aex) 553 - 555 nm [11[71[8]
Emission Maximum (Aem) 569 - 570 nm [11[71[8]
Molar Extinction Coefficient (g) 150,000 L-mol~t.cm™1 [1107118]
Fluorescence Quantum Yield
0.31 [71[8]
(P)
Recommended Laser Line 532 nm, 555 nm, or 568 nm [1]
Recommended Filter Set TRITC (tetramethylrhodamine)  [1][2]
Good in DMF, DMSO, DCM,
Solubility alcohols; practically insoluble [718119]
in water (< 1 uM)
N -20°C in the dark, desiccated.
Storage Conditions [8][9][10]

Stable for at least 12 months.

Note: A sulfonated version (sulfo-Cyanine3 DBCO) is available for applications requiring higher

aqueous solubility.[1][10]

Table 2: Recommended Reaction Parameters for Protein Labeling
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Parameter

Recommended Range

Notes

Molar Excess of Cy3 DBCO
over Azide-Molecule

- Proteins/Antibodies

2 - 40 fold

Start with a 10-20 fold excess
and optimize. A 6-fold molar
excess of DBCO-NHS ester for
antibody modification has been
shown to yield a Degree of
Labeling (DOL) of ~1.5.[6][11]

- Oligonucleotides

2 - 4 fold

Lower excess is often sufficient
due to higher purity of starting

material.[5]

Reaction Time

2 - 12 hours

Can be performed at room
temperature or 4°C. Longer
incubation times can improve
efficiency but may also
increase non-specific
reactions.[6][12][13]

Reaction Temperature

4°Cto 37°C

Room temperature is suitable
for most applications. 4°C can
be used for overnight
incubations.[12][13]

Reaction Buffer

Amine-free buffers (e.g., PBS,
HEPES, Borate)

Buffers should be free of
sodium azide as it will compete
with the azide-modified
biomolecule.[5][13]

pH

7.0-9.0

The reaction is generally pH-
insensitive within this range.
[12]

Experimental Workflow and Protocols
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The general workflow for Cyanine3 DBCO conjugation involves preparation of the reagents, the
conjugation reaction itself, and subsequent purification of the labeled biomolecule.

Reagent Preparation

Prepare Cy3 DBCO Stock Solution (e.g., 1-10 mM in DMSO)

Prepare Azide-Modified Biomolecule in Reaction Buffer

Conjugatign Reaction

Mix Cy3 DBCO and Azide-Biomolecule

Incubate (2-12h, RT or 4°C)

Purification

Remove Unreacted Dye (e.g., Size-Exclusion Chromatography)

Characterize Conjugate (Spectroscopy, SDS-PAGE)

Click to download full resolution via product page

Caption: Experimental workflow for Cyanine3 DBCO conjugation.
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Protocol 1: General Protein Labeling with Cyanine3
DBCO

This protocol describes the labeling of a protein that has been previously modified to contain an
azide group.

Materials:

Cyanine3 DBCO

Anhydrous DMSO or DMF

Azide-modified protein in an appropriate buffer (e.g., PBS, pH 7.4). Crucially, the buffer must
not contain sodium azide.

Desalting columns (e.g., spin columns) for purification.
Procedure:
e Prepare Cyanine3 DBCO Stock Solution:

o Allow the vial of Cyanine3 DBCO to warm to room temperature before opening to prevent
moisture condensation.

o Prepare a 1-10 mM stock solution of Cyanine3 DBCO in anhydrous DMSO or DMF. For
example, dissolve 1 mg of Cy3 DBCO (MW ~983 g/mol for sulfonated version) in
approximately 102 pL of DMSO to get a 10 mM solution.

o Note: DBCO-NHS ester solutions in DMSO are stable for 2-3 months at -20°C.[14]
e Prepare the Reaction Mixture:

o Adjust the concentration of the azide-modified protein to 1-10 mg/mL in the reaction buffer.

[5]

o Calculate the required volume of the Cyanine3 DBCO stock solution to achieve the
desired molar excess (refer to Table 2). A starting point of 10-20 fold molar excess is
recommended for proteins.[6]
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o Add the calculated volume of the Cyanine3 DBCO stock solution to the protein solution.
The final concentration of the organic solvent (DMSO or DMF) should ideally be below
20% to avoid protein precipitation.[5][13]

¢ Incubation:

o Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C,
protected from light.[12] The optimal incubation time may need to be determined
empirically.

 Purification of the Conjugate:

[¢]

Remove the unreacted Cyanine3 DBCO by size-exclusion chromatography using a
desalting column appropriate for the size of your protein.[15][16]

[¢]

Equilibrate the column with your desired storage buffer (e.g., PBS).

[¢]

Apply the reaction mixture to the column and centrifuge according to the manufacturer's
instructions.

[e]

The labeled protein will be in the eluate.
e Characterization (Optional but Recommended):

o Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein
molecule, can be determined using UV-Vis spectrophotometry.

» Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~555 nm
(for Cy3).

» The protein concentration can be calculated using the following formula, which corrects
for the dye's absorbance at 280 nm:

» Protein Concentration (M) = [Azso - (Asss x CF2s0)] / €_protein

» Where CFzs0 is the correction factor for the dye at 280 nm (typically provided by the
vendor, e.g., 0.09 for Cy3).[9]
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= € _protein is the molar extinction coefficient of the protein at 280 nm.

» The dye concentration is calculated as:
» Dye Concentration (M) = Asss / €_dye
= Where €_dye is 150,000 L-mol~t.cm~1.

= DOL = Dye Concentration / Protein Concentration

o SDS-PAGE Analysis: Analyze the purified conjugate by SDS-PAGE to confirm labeling and
assess purity. The fluorescently labeled protein can be visualized using a gel imager with
appropriate filters.

Protocol 2: Labeling of Live Cells with Azide-Modified
Sugars

This protocol is for labeling cell surface glycans that have been metabolically tagged with an
azide-containing sugar (e.g., AcaManNAz).

Materials:

» Cells cultured with an azide-containing metabolic label.

Cyanine3 DBCO

Anhydrous DMSO

Wash Buffer (e.g., PBS with 1% FBS)

Fixative (e.g., 4% formaldehyde in PBS)

Procedure:

e Prepare Staining Solution:

o Prepare a5 mM stock solution of Cyanine3 DBCO in anhydrous DMSO.

o Dilute the stock solution in wash buffer to a final working concentration of 5 to 30 puM.[17]
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¢ Cell Labeling:
o Wash the azide-labeled cells twice with the wash buffer.[17]

o Add the Cyanine3 DBCO staining solution to the cells and incubate for 30-60 minutes at
room temperature, protected from light.[17]

¢ Wash and Fix:
o Wash the cells four times with the wash buffer to remove any unbound dye.[17]
o Fix the cells with 4% formaldehyde in PBS for 20 minutes at room temperature.[17]
o Wash the cells with PBS.
¢ Imaging:
o The cells are now ready for imaging using fluorescence microscopy with a TRITC filter set.

Signaling Pathways and Logical Relationships

The core of the Cyanine3 DBCO conjugation is the chemical reaction itself. The following
diagram illustrates the SPAAC reaction.

Reactants

SPAAC Product
Cyanine3-DBCO Copper-Free)

Cyanine3-Labeled
Biomolecule (Stable Triazole)

Azide-Modified
Biomolecule (R-N3)

Click to download full resolution via product page

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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